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Compound of Interest

Compound Name: I-BRD9

Cat. No.: B1674236 Get Quote

I-BRD9 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with

comprehensive information and troubleshooting advice for using I-BRD9, focusing on its

solubility in DMSO and cell culture media.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing I-BRD9 stock solutions?

A1: The recommended solvent for I-BRD9 is high-quality, anhydrous Dimethyl Sulfoxide

(DMSO).[1][2] Due to the hygroscopic nature of DMSO (its tendency to absorb moisture from

the air), using a fresh, newly opened bottle is critical, as absorbed water can significantly

reduce the solubility of I-BRD9.[1][2]

Q2: What is the maximum solubility of I-BRD9 in DMSO?

A2: The reported solubility of I-BRD9 in DMSO varies between suppliers, ranging from

approximately 13.9 mg/mL (28 mM) to 100 mg/mL (201 mM).[1][2][3] It is crucial to consult the

technical data sheet for your specific batch. Some suppliers note that sonication may be

required to achieve complete dissolution.[1][3]

Q3: How should I prepare a working solution of I-BRD9 in cell culture media?

A3: To prepare a working solution, the high-concentration DMSO stock should be serially

diluted into your cell culture medium. It is critical to add the small volume of DMSO stock
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directly to the larger volume of media while vortexing or mixing gently to ensure rapid

dispersion. This minimizes the risk of the compound precipitating out of solution.

Q4: I-BRD9 precipitated when I added it to my cell culture media. What went wrong?

A4: Precipitation in cell culture media is a common issue and can be caused by several factors:

Poor Mixing: The DMSO stock was not mixed quickly or thoroughly enough upon addition to

the aqueous media, causing localized high concentrations and precipitation.

Final Concentration Exceeds Aqueous Solubility: While soluble in DMSO, I-BRD9 has a

limited aqueous solubility reported to be around 359 µM.[1][3][4] Exceeding this

concentration in your final culture media will likely cause precipitation.

High DMSO Concentration: The final concentration of DMSO in the culture media should be

kept low, typically below 0.5% and ideally at or below 0.1%, to prevent both compound

precipitation and solvent-induced cellular toxicity.[5]

Media Components and Temperature: Interactions with media components or temperature

shifts (e.g., adding cold stock to warm media) can sometimes reduce solubility.

Q5: How should I store my I-BRD9 stock solution?

A5: Once prepared in DMSO, the stock solution should be aliquoted into small, single-use

volumes to avoid repeated freeze-thaw cycles.[1] These aliquots should be stored at -20°C for

up to one year or at -80°C for up to two years.[1][2][3]

Data Presentation: I-BRD9 Solubility
The following tables summarize the quantitative solubility data for I-BRD9 from various

sources.

Table 1: Solubility in DMSO
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Supplier/Source
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

MedchemExpress 13.89 27.92
Requires ultrasonic

treatment.[1][3]

Tocris Bioscience 49.76 100 -

Sigma-Aldrich 20 ~40.2 -

Selleck Chemicals 99 - 100 199 - 201
Recommends using

fresh DMSO.[2]

Molecular Weight of I-BRD9 is 497.55 g/mol .[3]

Table 2: Aqueous Solubility

Source Concentration (µM) Method

Theodoulou et al. (2015) 359
CLND (Chemiluminescent

Nitrogen Detection)[4]

MedchemExpress 359 CLND[1][3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM I-BRD9 Stock
Solution in DMSO

Preparation: Allow the vial of I-BRD9 powder to equilibrate to room temperature before

opening to prevent condensation.

Solvent Addition: Use a new or recently opened bottle of high-purity, anhydrous DMSO. To

prepare a 10 mM stock, add 201 µL of DMSO per 1 mg of I-BRD9 powder (based on a

molecular weight of 497.55 g/mol ).

Dissolution: Cap the vial tightly and vortex thoroughly. If the powder does not fully dissolve,

place the vial in an ultrasonic water bath for 5-10 minutes until the solution is clear.[1][3]
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Storage: Aliquot the stock solution into single-use tubes and store at -20°C or -80°C.[1][2][3]

Visual Guides and Workflows
Mechanism of Action
I-BRD9 is a selective inhibitor of the Bromodomain-containing protein 9 (BRD9). BRD9 is a key

component of non-canonical SWI/SNF (BAF) chromatin remodeling complexes.[6] These

complexes use the energy from ATP hydrolysis to alter chromatin structure, thereby regulating

gene expression. The bromodomain of BRD9 specifically recognizes and binds to acetylated

lysine residues on histone tails, tethering the complex to specific genomic locations. By

competitively binding to this pocket, I-BRD9 prevents this interaction, leading to altered gene

expression in pathways related to oncology and immunology.[1][7]
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box end Precipitate Observed
in Culture Media?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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